4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione

• IUPAC Name: (4E)-4-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C20H13ClN2O3/c21-17-9-5-4-8-15(17)18-11-10-14(26-18)12-16-19(24)22-23(20(16)25)13-6-2-1-3-7-13/h1-12H,(H,22,24)/b16-12+
• InChI Key: IJEIOYCUDMECBQ-FOWTUZBSSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)C4=CC=CC=C4Cl)C(=O)N2
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC=CC=C4Cl)/C(=O)N2
• Molecular Formula: C20H13ClN2O3
• Molecular Weight: 364.8 g/mol

Description

4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that belongs to the class of pyrazolidinediones. It has been extensively studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.

Scientific Research Applications

4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, antipyretic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX enzymes, 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione reduces the production of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione have been extensively studied. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. It has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10. In addition, it has been shown to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione in lab experiments include its high yield, ease of synthesis, and well-characterized mechanism of action. However, there are also some limitations to its use. For example, it may exhibit off-target effects, and its efficacy may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione. One direction is to investigate its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its effects on other inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to elucidate its mechanism of action and to optimize its pharmacological properties.
Conclusion:
In conclusion, 4-{[5-(2-chlorophenyl)-2-furyl]methylene}-1-phenyl-3,5-pyrazolidinedione is a chemical compound that has been extensively studied for its potential therapeutic applications. Its unique chemical structure and mechanism of action make it a promising candidate for the treatment of various inflammatory and neurodegenerative disorders. However, further research is needed to fully understand its pharmacological properties and to optimize its therapeutic potential.